Cas no 1928730-57-7 (2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one
• CAS No: 1928730-57-7
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5693220
• PubChem ID: 133633267
• Update Time: 2025-05-21

2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1461824
• 1928730-57-7
• 2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one
• 2-(2-Aminoethyl)-5-methoxy-1H-pyrimidin-6-one
• 4(3H)-Pyrimidinone, 2-(2-aminoethyl)-5-methoxy-

• Inchi： 1S/C7H11N3O2/c1-12-5-4-9-6(2-3-8)10-7(5)11/h4H,2-3,8H2,1H3,(H,9,10,11)
• InChI Key： WXEBVDDRXDXXQI-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(CCN)NC1=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 7.14±0.50(Predicted)

Additional information on 2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one

Introduction to 2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one (CAS No. 1928730-57-7)

2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic organic molecule, with the chemical identifier CAS No. 1928730-57-7, has garnered attention due to its potential applications in medicinal chemistry and drug development. The compound belongs to the pyrimidine class, which is well-documented for its role in various biological processes and therapeutic interventions.

The structural framework of 2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a methoxy group at the 5-position and an aminoethyl side chain at the 2-position enhances its versatility in chemical modifications and biological interactions. These features make it a valuable scaffold for designing novel pharmacophores targeting specific biological pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, particularly those involving enzymes and receptors with high therapeutic relevance. The pyrimidine core of 2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one has been extensively studied for its ability to interact with nucleic acid bases and other biomolecules. This interaction is crucial for developing drugs that can modulate enzyme activity or block receptor binding, thereby treating conditions such as cancer, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrimidine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of functional groups in 2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one allows it to mimic natural substrates or bind to allosteric sites on target proteins, disrupting normal cellular signaling pathways. Preliminary studies have indicated that this compound exhibits inhibitory effects on certain kinases, making it a candidate for further development into an anticancer agent.

Furthermore, the methoxy group at the 5-position provides a site for further chemical derivatization, enabling researchers to fine-tune the pharmacological properties of the molecule. This adaptability is particularly valuable in drug discovery pipelines, where subtle modifications can significantly alter potency, selectivity, and pharmacokinetic profiles. The aminoethyl side chain also contributes to solubility and bioavailability, factors that are critical for drug efficacy.

The synthesis of 2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and cyclization reactions are commonly used in its preparation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of 2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one with biological targets. Molecular docking simulations have been used to predict binding affinities and identify potential binding pockets on target proteins. These insights have guided experimental efforts toward designing more effective derivatives with improved therapeutic profiles.

In clinical settings, the development of new drugs relies heavily on preclinical studies that assess safety and efficacy before human trials. 2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one has undergone several preclinical investigations to evaluate its pharmacological effects. Animal models have been used to study its toxicity profile, metabolic stability, and distribution within biological systems. These studies have provided valuable data on dosing regimens and potential side effects.

The future prospects of 2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one are promising as ongoing research continues to uncover new applications and refine synthetic strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition from laboratory discoveries to clinical therapies. As our understanding of disease mechanisms evolves, compounds like this will play an increasingly important role in personalized medicine approaches.

The versatility of CAS No. 1928730-57-7 makes it a valuable asset in medicinal chemistry libraries used by researchers worldwide. Its unique structural features offer opportunities for innovation across multiple therapeutic areas beyond oncology alone. Whether targeting inflammatory diseases or neurological disorders, this compound represents a significant step forward in developing next-generation treatments.